Cas no 15311-20-3 (Pyridine,3-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]-)

• Product name: Pyridine,3-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]-
• CAS No: 15311-20-3
• MF: C₁₄H₁₁N₃OS
• MW: 269.32164
• CID: 152275
• PubChem ID: 177589

Pyridine,3-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine,3-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]-
• 2-(4-methoxyphenyl)-5-pyridin-3-yl-1,3,4-thiadiazole
• DTXSID80165227
• 15311-20-3

• Inchi： InChI=1S/C14H11N3OS/c1-18-12-6-4-10(5-7-12)13-16-17-14(19-13)11-3-2-8-15-9-11/h2-9H,1H3
• InChI Key： VSQYBXKGOKNTGB-UHFFFAOYSA-N
• SMILES： COC1C=CC(C2SC(C3=CC=CN=C3)=NN=2)=CC=1

Computed Properties

• Exact Mass: 269.06243
• Monoisotopic Mass: 269.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.1Ų
• XLogP3: 2.6

Experimental Properties

• Density: 1.263
• Boiling Point: 461.6°Cat760mmHg
• Flash Point: 233°C
• Refractive Index: 1.618
• PSA: 47.9